Hept-1-enyl acetate

Specification

• CAS No.: 17574-85-5
• Molecular Formula: C9H16O2
• Molecular Weight: 156.22 g/mol
• IUPAC Name: [(E)-hept-1-enyl] acetate
• Standard InChI: InChI=1S/C9H16O2/c1-3-4-5-6-7-8-11-9(2)10/h7-8H,3-6H2,1-2H3/b8-7+
• Standard InChI Key: JMFFUDMJDZXYCT-BQYQJAHWSA-N
• Isomeric SMILES: CCCCC/C=C/OC(=O)C
• SMILES: CCCCCC=COC(=O)C
• Canonical SMILES: CCCCCC=COC(=O)C

Introduction

Hept-1-enyl acetate is a chemical compound categorized under esters, specifically as a derivative of heptenoic acid. It is structurally characterized by a heptene chain with an acetate functional group. This compound is recognized for its pleasant aroma, making it valuable in flavoring agents and fragrances. Hept-1-enyl acetate can be found in various natural sources and is synthesized for commercial use due to its desirable sensory properties.

Synthesis of Hept-1-enyl Acetate

The synthesis of Hept-1-enyl acetate typically involves an esterification reaction between hept-1-ene and acetic acid or acetic anhydride. This process can be catalyzed by acids or bases to facilitate the reaction. Key parameters affecting the synthesis include temperature, pressure, and the presence of catalysts.

Synthesis Reaction Overview

Reactants	Products	Catalysts
Hept-1-ene	Hept-1-enyl acetate	Acids or bases

Molecular Details

• Molecular Formula: C₉H₁₆O₂

• Molecular Weight: 156.22 g/mol

• CAS Number: 35468-97-4

• InChI: InChI=1S/C9H16O2/c1-3-4-5-6-7-8-11-9(2)10/h7-8H,3-6H2,1-2H3

Applications of Hept-1-enyl Acetate

Hept-1-enyl acetate finds diverse applications across several fields due to its pleasant aroma and chemical properties. It is particularly valuable in both industrial applications and consumer products, especially in the flavoring and fragrance industries.

Safety and Handling

While specific safety data for Hept-1-enyl acetate may be limited, general handling precautions for esters include avoiding exposure to heat, sparks, and open flames due to their potential flammability. It is also advisable to consult a Safety Data Sheet (SDS) for detailed safety information.

Research Findings and Future Directions

Research on Hept-1-enyl acetate is primarily focused on its synthesis and applications in the flavor and fragrance industries. Future studies could explore its potential in other fields, such as pharmaceuticals or cosmetics, given its chemical properties and reactivity patterns. Additionally, investigations into more efficient synthesis methods or novel applications could further enhance its utility.